Cas no 2693-85-8 (Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI))
2693-85-8 structure
Product Name:Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI)
CAS No:2693-85-8
MF:C24H34O4
MW:386.524367809296
CID:287007
PubChem ID:247938
Update Time:2025-04-19
Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI)
- [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] propanoate
- 3,20-dioxopregn-4-en-17-yl propanoate
- NSC-63559
- NSC63559
- NSC 63559
- 2693-85-8
- DTXSID10289763
- SCHEMBL6801424
- AKOS032428865
- MLS002693441
-
- Inchi: 1S/C24H34O4/c1-5-21(27)28-24(15(2)25)13-10-20-18-7-6-16-14-17(26)8-11-22(16,3)19(18)9-12-23(20,24)4/h14,18-20H,5-13H2,1-4H3/t18-,19+,20+,22+,23+,24+/m1/s1
- InChI Key: FOEWOVDSUXQZCV-NSWVHSCQSA-N
- SMILES: O(C(CC)=O)[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 386.24600
- Monoisotopic Mass: 386.24570956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 752
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44000
- LogP: 4.79930
Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI) Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
2693-85-8 (Pregn-4-ene-3,20-dione,17-(1-oxopropoxy)- (9CI)) Related Products
- 2203-97-6(Hydrocortisone hemisuccinate)
- 1107-99-9(Prednisolone Pivalate)
- 2701-50-0(6-Deschloro Cyproterone Acetate)
- 595-33-5(Megestrol acetate)
- 630-56-8(Hydroxyprogesterone caproate)
- 50-03-3(Hydrocortisone acetate)
- 2920-86-7(Prednisolone hemisuccinate)
- 808-48-0(Desoxycorticosterone pivalate)
- 1169-49-9(Testosterone isobutyrate)
- 50-04-4(Cortisone acetate)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk